1-(2,2,6,6-Tetramethyl-4-{[(4-methylbenzoyl)oxy]imino}piperidino)-1-ethanone

• IUPAC Name: [(1-acetyl-2,2,6,6-tetramethylpiperidin-4-ylidene)amino] 4-methylbenzoate
• InChI: InChI=1S/C19H26N2O3/c1-13-7-9-15(10-8-13)17(23)24-20-16-11-18(3,4)21(14(2)22)19(5,6)12-16/h7-10H,11-12H2,1-6H3
• InChI Key: WRDQTRHFBPYKDG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)ON=C2CC(N(C(C2)(C)C)C(=O)C)(C)C
• Molecular Formula: C19H26N2O3
• Molecular Weight: 330.4 g/mol
• Solubility: >49.6 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 478065-67-7

Description

1-(2,2,6,6-Tetramethyl-4-{[(4-methylbenzoyl)oxy]imino}piperidino)-1-ethanone is a chemical compound with the molecular formula C19H26N2O3 and a molecular weight of 330.42. It is also known as (1-acetyl-2,2,6,6-tetramethylpiperidin-4-ylidene)amino 4-methylbenzoate.

Scientific Research Applications

Synthesis and Characterization

• Synthesis Techniques : Research on similar compounds often involves sophisticated synthesis techniques, such as click chemistry, to achieve high yields and precise structural characteristics. For example, the synthesis of complex compounds using click chemistry approaches has been documented, offering insights into methodologies that could be applied to the compound (Govindhan et al., 2017).

• Spectroscopic Characterization : Spectroscopic methods, including IR, NMR, and MS studies, are crucial for characterizing the synthesized compounds. These techniques help in confirming the structure, analyzing thermal stability, and understanding the compound's interactions at the molecular level (Govindhan et al., 2017).

Biological Applications

• Cytotoxic Studies : Compounds with structural similarities to the one have been evaluated for cytotoxicity, providing valuable data on their potential as therapeutic agents or in drug development research (Govindhan et al., 2017).

• Molecular Docking Studies : Molecular docking studies can reveal the interaction of these compounds with biological molecules, offering insights into their pharmacokinetic properties and potential biological applications. This approach helps in understanding how new molecules might interact with proteins or other targets in the body (Govindhan et al., 2017).

Catalytic and Chemical Transformations

• Catalytic Applications : Some related compounds are investigated for their catalytic behavior, including the oxidation of alcohols to aldehydes, ketones, or carboxylic acids. This research area explores the efficiency and selectivity of these compounds as catalysts in chemical reactions (Uyanik et al., 2009).

• Chemical Stability and Reactivity : The study of chemical stability under various conditions and the reactivity of these compounds with different chemicals can provide insights into their potential applications in synthetic chemistry and materials science.